Cas no 1215969-79-1 (3-Chloro-1-(3,4-difluorophenyl)-1-propanone)

• Product Name: 3-Chloro-1-(3,4-difluorophenyl)-1-propanone
• CAS No: 1215969-79-1
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD14529924
• CID: 2888658
• PubChem ID: 58083401
• Update Time: 2025-07-23

3-Chloro-1-(3,4-difluorophenyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(3',4'-difluorophenyl)-propan-1-one
• 3-chloro-1-(3,4-difluorophenyl)propan-1-one;.3-chloro-1-(3',4'-difluorophenyl)propan-1-one;
• 3-chloro-1-(3,4-difluorophenyl)propan-1-one
• 3-Chloro-1-(3,4-difluorophenyl)-1-propanone
• SCHEMBL10202980
• 1215969-79-1
• 3-Chloro-1-(3,4-difluorophenyl)propan-1-one; 3-Chloro-1-(3',4'-difluorophenyl)propan-1-one
• FTSSDMQGEYYVPV-UHFFFAOYSA-N

• MDL： MFCD14529924
• Inchi： 1S/C9H7ClF2O/c10-4-3-9(13)6-1-2-7(11)8(12)5-6/h1-2,5H,3-4H2
• InChI Key： FTSSDMQGEYYVPV-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 204.01500
• Monoisotopic Mass: 204.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: 2.77640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Chloro-1-(3,4-difluorophenyl)-1-propanone

Professional Introduction to Compound with CAS No. 1215969-79-1 and Product Name: 3-Chloro-1-(3,4-difluorophenyl)-1-propanone

The compound in question, identified by the CAS number 1215969-79-1, is a highly specialized chemical entity with the product name 3-Chloro-1-(3,4-difluorophenyl)-1-propanone. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of both chloro and difluorophenyl substituents makes it a versatile intermediate for synthesizing various bioactive molecules.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of 3-Chloro-1-(3,4-difluorophenyl)-1-propanone. This product name highlights its significance as a precursor in the creation of more complex molecules. The structural motif, particularly the 3,4-difluorophenyl group, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in recent years, leading to several innovative applications in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have demonstrated that the 3-Chloro-1-(3,4-difluorophenyl)-1-propanone scaffold can effectively interact with biological targets, making it an attractive candidate for further exploration. These studies have been complemented by experimental investigations, which have provided valuable insights into its reactivity and functionalization possibilities.

In the realm of drug discovery, the compound's ability to serve as a versatile intermediate has been leveraged to develop novel therapeutic agents. For instance, researchers have utilized 3-Chloro-1-(3,4-difluorophenyl)-1-propanone as a key precursor in synthesizing kinase inhibitors and other small-molecule drugs. The chloro substituent on the propanone backbone allows for further functionalization via nucleophilic substitution reactions, enabling the construction of diverse pharmacophores.

The 3,4-difluorophenyl moiety is particularly noteworthy due to its electronic properties and influence on the compound's overall reactivity. Fluorine atoms are known to exert significant effects on the electronic distribution within a molecule, which can modulate both pharmacokinetic and pharmacodynamic properties. This has led to increased interest in fluorinated compounds as potential drug candidates, with several FDA-approved drugs incorporating fluorine atoms to enhance their efficacy and stability.

Current research efforts are focused on expanding the synthetic methodologies associated with this compound. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular architectures from simpler precursors like 3-Chloro-1-(3,4-difluorophenyl)-1-propanone. These catalytic approaches not only improve reaction efficiency but also allow for greater selectivity, reducing unwanted side products.

The pharmaceutical industry has also shown keen interest in this compound due to its potential as a lead molecule for treating various diseases. Preclinical studies have begun to explore its efficacy in models of cancer and inflammatory disorders. The combination of structural features such as the chloro and difluorophenyl groups makes it an intriguing candidate for further development into novel therapeutics.

From a synthetic chemistry perspective, 3-Chloro-1-(3,4-difluorophenyl)-1-propanone offers a rich palette of reaction possibilities. It can be readily transformed into alcohols, ethers, or amides through various coupling reactions. Additionally, its compatibility with cross-coupling techniques like Suzuki-Miyaura or Buchwald-Hartwig reactions opens up avenues for constructing more intricate molecular frameworks.

The growing body of literature on this compound underscores its importance in modern chemical biology and drug discovery. Researchers are increasingly leveraging its unique structural features to develop innovative strategies for addressing unmet medical needs. As our understanding of its reactivity and biological activity continues to evolve, so too will its applications in pharmaceutical research.

In conclusion, 1215969-79-1 and its corresponding product name 3-Chloro-1-(3,4-difluorophenyl)-1-propanone represent a fascinating chemical entity with significant potential in medicinal chemistry. Its structural attributes and synthetic versatility make it a valuable tool for researchers striving to develop novel therapeutic agents. As ongoing studies continue to uncover new applications and methodologies associated with this compound, its importance in the pharmaceutical landscape is poised to grow even further.